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molecular formula C12H11FN2O2 B8701330 Ethyl 1-(3-fluorophenyl)pyrazole-3-carboxylate

Ethyl 1-(3-fluorophenyl)pyrazole-3-carboxylate

Cat. No. B8701330
M. Wt: 234.23 g/mol
InChI Key: ZKFYNORVXMUKJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09169261B2

Procedure details

A 50 mL of flask was charged with 2.62 g of 3-fluorobenzenebromide (15 mmol), 1.40 g of ethyl 1-H-pyrazole-3-carboxylate (10 mmol), 400 mg of CuI (2.0 mmol), 4.5 g of K2CO3 (3.3 mmol) and 0.9 mL of trans-N,N′-dimethylcyclohexayldiamine (2.0 mmol). The resulting mixture was stirred at 140° C. for 3 h. After the mixture was cooled down to room temperature, it was diluted with 200 mL EtOAc and then was washed with water (2×50 mL), and brine (2×50 mL). The organics were dried over MgSO4 and concentrated under reduced pressure. The residue was purified via flash column chromatography on silica gel (0-25% EtOAc in hexanes) to give the desired product (1.17 g, 50%).
Name
3-fluorobenzenebromide
Quantity
2.62 g
Type
reactant
Reaction Step One
Name
ethyl 1-H-pyrazole-3-carboxylate
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
4.5 g
Type
reactant
Reaction Step One
Name
CuI
Quantity
400 mg
Type
catalyst
Reaction Step One
Name
EtOAc
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
desired product
Yield
50%

Identifiers

REACTION_CXSMILES
[Br-].[F:2][C:3]1[CH:4]=[CH:5][CH:6]=[CH:7][CH:8]=1.[NH:9]1[CH:13]=[CH:12][C:11]([C:14]([O:16][CH2:17][CH3:18])=[O:15])=[N:10]1.C([O-])([O-])=O.[K+].[K+]>CCOC(C)=O.[Cu]I>[F:2][C:3]1[CH:8]=[C:7]([N:9]2[CH:13]=[CH:12][C:11]([C:14]([O:16][CH2:17][CH3:18])=[O:15])=[N:10]2)[CH:6]=[CH:5][CH:4]=1 |f:0.1,3.4.5|

Inputs

Step One
Name
3-fluorobenzenebromide
Quantity
2.62 g
Type
reactant
Smiles
[Br-].FC=1C=CC=CC1
Name
ethyl 1-H-pyrazole-3-carboxylate
Quantity
1.4 g
Type
reactant
Smiles
N1N=C(C=C1)C(=O)OCC
Name
K2CO3
Quantity
4.5 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
CuI
Quantity
400 mg
Type
catalyst
Smiles
[Cu]I
Step Two
Name
EtOAc
Quantity
200 mL
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
140 °C
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at 140° C. for 3 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After the mixture was cooled down to room temperature
WASH
Type
WASH
Details
was washed with water (2×50 mL), and brine (2×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organics were dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified via flash column chromatography on silica gel (0-25% EtOAc in hexanes)

Outcomes

Product
Details
Reaction Time
 3 h
Name
desired product
Type
product
Smiles
FC=1C=C(C=CC1)N1N=C(C=C1)C(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 1.17 g
YIELD: PERCENTYIELD 50%
YIELD: CALCULATEDPERCENTYIELD 50%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.